Cas no 21150-22-1 (β-Amanitin)

• Product Name: β-Amanitin
• CAS No: 21150-22-1
• MF: C₃₉H₅₃N₉O₁₅S
• MW: 919.954428434372
• MDL: MFCD00151212
• CID: 825287
• Update Time: 2025-06-09

β-Amanitin Chemical and Physical Properties

Names and Identifiers

• BETA-AMANITIN
• BETA-AMANITIN FROM AMANITA PHALLOIDES
• β-Amanitin
• β-Amanitin NEW
• B-amanitin from amanita phalloides
• B-Amanitine

• MDL： MFCD00151212
• Inchi： 1S/C39H53N9O15S/c1-4-16(2)31-36(60)41-11-28(53)42-25-15-64(63)38-21(20-6-5-18(50)7-22(20)45-38)9-23(33(57)40-12-29(54)46-31)43-37(61)32(17(3)27(52)14-49)47-35(59)26-8-19(51)13-48(26)39(62)24(10-30(55)56)44-34(25)58/h5-7,16-17,19,23-27,31-32,45,49-52H,4,8-15H2,1-3H3,(H,40,57)(H,41,60)(H,42,53)(H,43,61)(H,44,58)(H,46,54)(H,47,59)(H,55,56)
• InChI Key： IEQCUEXVAPAFMQ-UHFFFAOYSA-N
• SMILES： S1(CC2C(NC(CC(=O)O)C(N3CC(CC3C(NC(C(NC(C(NCC(NC(C(NCC(N2)=O)=O)C(C)CC)=O)=O)CC2C3C=CC(=CC=3NC1=2)O)=O)C(C)C(CO)O)=O)O)=O)=O)=O

Computed Properties

• Exact Mass: 919.33800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 64
• Rotatable Bond Count: 7
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: -3.8

Experimental Properties

• Color/Form: Not available
• Density: 1.1725 (rough estimate)
• Melting Point: 300°
• Refractive Index: 1.7400 (estimate)
• PSA: 394.30000
• LogP: -2.21570
• Solubility: Not available

β-Amanitin Security Information

• Hazardous Material transportation number：UN 3462 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： 26/27/28
• Safety Instruction： 7-28-36/37/39-45
• RTECS：NJ8324000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：I
• Toxicity：LD50 i.p. in albino mice: 0.4 mg/kg (Wieland, Wieland)
• Hazard Level：6.1(a)
• Safety Term：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on β-Amanitin

β-Amanitin (CAS No. 21150-22-1): A Comprehensive Overview

β-Amanitin, with the CAS number 21150-22-1, is a cyclic octapeptide that belongs to the amatoxin family of toxins. It is primarily found in certain species of mushrooms, most notably in the genus Amanita. This compound has garnered significant attention in the fields of chemistry, biochemistry, and toxicology due to its potent inhibitory effects on RNA polymerase II, which makes it a valuable tool in research and a subject of extensive study.

The molecular structure of β-Amanitin is characterized by its cyclic nature, which consists of eight amino acids linked by peptide bonds. The specific sequence of these amino acids is crucial for its biological activity. The unique structure of β-Amanitin allows it to bind specifically to the active site of RNA polymerase II, thereby inhibiting the transcription process. This mechanism of action has been extensively studied and has provided valuable insights into the regulation of gene expression.

In recent years, advances in structural biology and computational methods have deepened our understanding of how β-Amanitin interacts with its target enzyme. High-resolution crystal structures have revealed the precise binding mode and the key residues involved in the interaction. These findings have not only enhanced our knowledge of the molecular basis of toxicity but also opened up new avenues for drug design and development.

The biological effects of β-Amanitin are primarily mediated through its inhibition of RNA polymerase II, which is essential for the synthesis of messenger RNA (mRNA). This inhibition leads to a rapid decrease in protein synthesis, ultimately resulting in cell death. In vivo studies have shown that exposure to β-Amanitin can cause severe liver damage and other organ failures, highlighting its potent cytotoxicity.

Despite its toxic properties, β-Amanitin has found applications in various scientific and medical fields. In cell biology, it is used as a tool to study gene expression and transcriptional regulation. Its ability to selectively inhibit RNA polymerase II makes it an invaluable reagent for probing the mechanisms underlying these processes. Additionally, research into the potential therapeutic applications of compounds that mimic or modulate the effects of β-Amanitin is ongoing.

In the context of drug discovery, understanding the interactions between β-Amanitin and its target enzyme can inform the design of novel inhibitors for treating diseases associated with aberrant gene expression. For example, cancers that rely on dysregulated transcriptional activity could potentially be targeted using compounds that selectively inhibit RNA polymerase II. Recent studies have explored this possibility and have identified promising lead compounds that show selective inhibition without causing widespread toxicity.

The environmental impact of mushrooms containing β-Amanitin has also been a topic of interest. These mushrooms are often found in forests and other natural habitats, and their presence can pose a risk to wildlife and humans who may accidentally ingest them. Efforts are being made to develop methods for detecting and managing these toxic mushrooms to prevent accidental poisoning incidents.

In conclusion, β-Amanitin (CAS No. 21150-22-1) remains a fascinating compound with significant implications for both fundamental research and potential therapeutic applications. Its unique molecular structure and potent biological activity continue to drive scientific inquiry and innovation in multiple disciplines. As our understanding of this compound deepens, it is likely that new opportunities will emerge for leveraging its properties in various fields.